Cas no 65059-83-8 (N-{3-[(2-cyanoethyl)(2-hydroxybutyl)amino]phenyl}acetamide)

• Product Name: N-{3-[(2-cyanoethyl)(2-hydroxybutyl)amino]phenyl}acetamide
• CAS No: 65059-83-8
• MF: C₁₅H₂₁N₃O₂
• MW: 275.346143484116
• CID: 1684030
• PubChem ID: 103472
• Update Time: 2025-04-21

N-{3-[(2-cyanoethyl)(2-hydroxybutyl)amino]phenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-{3-[(2-cyanoethyl)(2-hydroxybutyl)amino]phenyl}acetamide
• ACETAMIDE,N-[3-[(2-CYANOETHYL)(2-HYDROXYBUTYL)AMINO]PHENYL]-
• CCLQOFGQFQXZOF-UHFFFAOYSA-N
• DTXSID40886709
• 65059-83-8
• Acetamide, N-[3-[(2-cyanoethyl)(2-hydroxybutyl)amino]phenyl]-
• Acetanilide, 3'-((2-cyanoethyl)(2-hydroxybutyl)amino)-
• Acetamide, N-(3-((2-cyanoethyl)(2-hydroxybutyl)amino)phenyl)-

• Inchi： 1S/C15H21N3O2/c1-3-15(20)11-18(9-5-8-16)14-7-4-6-13(10-14)17-12(2)19/h4,6-7,10,15,20H,3,5,9,11H2,1-2H3,(H,17,19)
• InChI Key： CCLQOFGQFQXZOF-UHFFFAOYSA-N
• SMILES： OC(CC)CN(C1C=CC=C(C=1)NC(C)=O)CCC#N

Computed Properties

• Exact Mass: 275.16353
• Monoisotopic Mass: 275.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• PSA: 76.36